2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H24ClN3O2/c1-3-20(26)25-12-10-24(11-13-25)17-7-5-16(6-8-17)23-21(27)18-9-4-15(2)14-19(18)22/h4-9,14H,3,10-13H2,1-2H3,(H,23,27)
• InChI Key: QYJIPGVDPHDEQI-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)C)Cl

Description

2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as CMPPB, is a compound that has been studied extensively for its potential therapeutic applications. CMPPB is a selective positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), a member of the G-protein coupled receptor family.

Mechanism of Action

The mechanism of action of 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves its binding to the allosteric site of mGluR5, which enhances the activity of this receptor in response to glutamate signaling. This increased activity has been linked to improvements in synaptic plasticity, as well as improvements in cognitive function and potential therapeutic benefits in neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide are largely related to its positive allosteric modulation of mGluR5. This increased activity has been linked to improvements in synaptic plasticity, as well as improvements in cognitive function and potential therapeutic benefits in neurological and psychiatric disorders. Additionally, 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to have a favorable pharmacokinetic profile, making it suitable for use in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments include its high purity and yield, as well as its favorable pharmacokinetic profile. Additionally, the selective positive allosteric modulation of mGluR5 by 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide provides a specific target for research into potential therapeutic applications. However, the limitations of using 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments include the need for specialized equipment and expertise, as well as the potential for off-target effects and unintended consequences.

Future Directions

For research into 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide include further exploration of its potential therapeutic applications in neurological and psychiatric disorders, as well as the development of more targeted and effective compounds based on its mechanism of action. Additionally, research into the pharmacokinetics and safety of 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide will be important for its potential use in clinical settings. Finally, the use of 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in combination with other therapies may provide additional benefits in the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves a multi-step process that begins with the reaction of 4-(4-bromophenyl)piperazine with 4-(dimethylamino)benzaldehyde to form 4-(4-bromophenyl)-1-(4-(dimethylamino)benzyl)piperazine. This intermediate is then reacted with 2-chloro-4-methylbenzoyl chloride to form the final product, 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. The synthesis of 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been studied extensively for its potential therapeutic applications in a variety of neurological and psychiatric disorders. As a positive allosteric modulator of mGluR5, 2-chloro-4-methyl-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to enhance the activity of this receptor, leading to increased glutamate signaling. This increased signaling has been linked to improvements in cognitive function, as well as potential therapeutic benefits in disorders such as anxiety, depression, and schizophrenia.